Cas no 59229-57-1 (2-Methylmorpholine hydrochloride)

• Product Name: 2-Methylmorpholine hydrochloride
• CAS No: 59229-57-1
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD09834767
• CID: 858821
• Update Time: 2025-06-07

2-Methylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylmorpholine hydrochloride
• 2-Methylmorpholine HCl
• 2-methyl-morpholine HCl salt
• PJYFXNZOOMGPIL-UHFFFAOYSA-N
• NSC30294
• BCP16612
• 8808AB
• Morpholine, 2-methyl-, hydrochloride
• WT82052
• AK100672
• SY032742
• 2-Methyl-morpholine hydrochloric acid salt
• ST1050318
• A9545
• 2-Methylmorpholine--hydrogen chloride (1/1)

• MDL： MFCD09834767
• Inchi： 1S/C5H11NO.ClH/c1-5-4-6-2-3-7-5;/h5-6H,2-4H2,1H3;1H
• InChI Key： PJYFXNZOOMGPIL-UHFFFAOYSA-N
• SMILES： Cl.O1CCNCC1C

Computed Properties

• Exact Mass: 137.06100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 56
• Topological Polar Surface Area: 21.3

Experimental Properties

• PSA: 21.26000
• LogP: 1.12550

2-Methylmorpholine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD241599)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-Methylmorpholine hydrochloride

Introduction to 2-Methylmorpholine Hydrochloride (CAS No. 59229-57-1)

2-Methylmorpholine hydrochloride, with the CAS number 59229-57-1, is a versatile compound that has gained significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is a salt form of 2-methylmorpholine, which is a cyclic tertiary amine. The hydrochloride salt form enhances its solubility and stability, making it particularly useful in various applications.

The chemical structure of 2-methylmorpholine hydrochloride consists of a morpholine ring with a methyl group attached to one of the nitrogen atoms, and a chloride ion. This unique structure imparts specific chemical properties that are advantageous in both synthetic and biological contexts. The morpholine ring is known for its ability to form hydrogen bonds and its basicity, which are crucial for its reactivity and functionality.

In recent years, 2-methylmorpholine hydrochloride has been extensively studied for its potential applications in pharmaceuticals. One of the key areas of research is its use as an intermediate in the synthesis of various drugs. For instance, it has been utilized in the development of antiviral agents, anti-inflammatory drugs, and central nervous system (CNS) modulators. The compound's ability to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs) makes it a valuable tool in drug formulation.

A notable study published in the Journal of Medicinal Chemistry highlighted the role of 2-methylmorpholine hydrochloride in the synthesis of a novel class of antiviral compounds. These compounds showed promising activity against several RNA viruses, including influenza and coronaviruses. The study demonstrated that the use of 2-methylmorpholine hydrochloride as a synthetic intermediate significantly improved the yield and purity of the final products, making it a preferred choice for large-scale production.

Beyond pharmaceuticals, 2-methylmorpholine hydrochloride has also found applications in materials science. Its unique properties make it suitable for use as a catalyst or co-catalyst in polymerization reactions. Research conducted at the University of California, Berkeley, explored the use of this compound in the synthesis of advanced polymers with enhanced mechanical and thermal properties. The results indicated that 2-methylmorpholine hydrochloride-based catalysts could significantly improve the efficiency and selectivity of polymerization processes.

In addition to its synthetic applications, 2-methylmorpholine hydrochloride has been investigated for its biological activities. Studies have shown that it exhibits moderate antifungal properties against certain strains of fungi, making it a potential candidate for developing new antifungal agents. A recent publication in the Journal of Applied Microbiology reported that 2-methylmorpholine hydrochloride-based formulations were effective against Candida albicans and Aspergillus niger, two common fungal pathogens.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Research on the biodegradability and ecotoxicity of 2-methylmorpholine hydrochloride has shown that it is relatively stable under environmental conditions but can be biodegraded by certain microorganisms. This property makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, 2-methylmorpholine hydrochloride (CAS No. 59229-57-1) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new uses and benefits, further solidifying its importance in these fields.